PtdIns-(4,5)-P2 (1,2-dihexanoyl) (sodium salt)
Overview
Description
The phosphatidylinositol (PtdIns) phosphates represent a small percentage of total membrane phospholipids. However, they play a critical role in the generation and transmission of cellular signals. PtdIns-(4,5)-P2 (1,2-dihexanoyl) is a synthetic analog of natural phosphatidylinositol (PtdIns) featuring C6:0 fatty acids at the sn-1 and sn-2 positions. The compound features the same inositol and diacylglycerol (DAG) stereochemistry as that of the natural compound. The natural compound is the product of PtdIns-4-phosphate 5-kinase acting on PtdIns-(4)-P1. Hydrolysis of PtdIns-(4,5)-P2 by phosphoinositide (PI)-specific phospholipase C generates inositol triphosphate (IP3) and DAG which are key second messengers in an intricate biochemical signal transduction cascade.
Scientific Research Applications
Role in Stress Response in Plants
PtdIns(4,5)P2 plays a crucial role in the stress response of plants. Research demonstrates that Arabidopsis plants rapidly increase the synthesis of PtdIns(4,5)P2 in response to environmental stressors like salinity and osmotic pressure. This indicates a unique signaling pathway in plants, distinct from other organisms, involving PtdIns(4,5)P2 hydrolyzation to IP3 during stress response (Dewald et al., 2001).
Cellular Functions and Regulation
PtdIns(4,5)P2 is a key membrane phospholipid regulating a variety of cellular processes such as cytoskeletal organization, vesicular trafficking, and platelet activation. It acts both as a substrate for lipid kinases and phosphatases and directly interacts with proteins. The study of enzymes regulating PtdIns(4,5)P2 levels has been pivotal in understanding its role in cell biology (Toker, 1998).
Interaction with Ion Channels
PtdIns(4,5)P2 has a significant interaction with inwardly rectifying potassium channels. Its direct interaction is stronger with channels like IRK1 compared to G-protein-gated channels (GIRKs), influencing their activation mechanisms (Zhang et al., 1999).
Synaptic Vesicle Trafficking
In nerve terminals, PtdIns(4,5)P2 synthesis plays a critical role in synaptic vesicle trafficking. Impaired synthesis leads to various synaptic defects, indicating its essential role in regulating multiple steps of the synaptic vesicle cycle (Di Paolo et al., 2004).
Regulation of Endocytosis
PtdIns(4,5)P2 is crucial in regulating multiple trafficking and sorting events during endocytosis. Its availability affects transferrin recycling kinetics, demonstrating its role in endocytic cycle regulation in non-neuronal cells (Kim et al., 2006).
Transient Reduction in Membrane Concentration
Receptor stimulation can transiently reduce the concentration of PtdIns(4,5)P2 in the plasma membrane, altering the cortical cytoskeleton's structure and modulating the activity of signaling molecules containing PH domains (Stauffer et al., 1998).
properties
Product Name |
PtdIns-(4,5)-P2 (1,2-dihexanoyl) (sodium salt) |
|---|---|
Molecular Formula |
C21H38O19P3 · 3Na |
Molecular Weight |
756.4 |
InChI |
InChI=1S/C21H41O19P3.3Na/c1-3-5-7-9-14(22)35-11-13(37-15(23)10-8-6-4-2)12-36-43(33,34)40-19-16(24)17(25)20(38-41(27,28)29)21(18(19)26)39-42(30,31)32;;;/h13,16-21,24-26H,3-12H2,1-2H3,(H,33,34)(H2,27,28,29)(H2,30,31,32);;;/q;3*+1/p-3/t13-,16-,17+,18+,1 |
InChI Key |
RLSRPPXCLVFTHW-JORWXVKOSA-K |
SMILES |
CCCCCC(OC[C@H](COP(O[C@@H]1[C@H](O)[C@H](O)[C@@H](OP([O-])(O)=O)[C@H](OP([O])(O)=O)[C@H]1O)([O-])=O)OC(CCCCC)=O)=O.[Na+].[Na].[Na+] |
synonyms |
DHPI-4,5-P2; Phosphatidylinositol-4,5-bisphosphate C-6 |
Origin of Product |
United States |
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